Cas no 1042986-10-6 (2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-)

2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]- structure
1042986-10-6 structure
Product Name:2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-
CAS No:1042986-10-6
MF:C11H6ClNO3S
MW:267.688240528107
CID:2144290
Update Time:2023-11-19

2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • 5-(2-chloronicotinoyl)thiophene-2-carboxylic acid
    • CID 87249345
    • 2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-
    • Inchi: 1S/C11H6ClNO3S/c12-10-6(2-1-5-13-10)9(14)7-3-4-8(17-7)11(15)16/h1-5H,(H,15,16)
    • InChI Key: ANSPCXOXAMTULU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(C1=CC=C(C(=O)O)S1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Topological Polar Surface Area: 95.5

Experimental Properties

  • Density: 1.532±0.06 g/cm3(Predicted)
  • Boiling Point: 515.3±50.0 °C(Predicted)
  • pka: 2.72±0.10(Predicted)
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